Cas no 2680812-13-7 (benzyl N-(6-fluoropyridin-3-yl)methylcarbamate)

• Product Name: benzyl N-(6-fluoropyridin-3-yl)methylcarbamate
• CAS No: 2680812-13-7
• MF: C₁₄H₁₃FN₂O₂
• MW: 260.263626813889
• CID: 5650028
• PubChem ID: 165920327
• Update Time: 2025-11-01

benzyl N-(6-fluoropyridin-3-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680812-13-7
• EN300-28280761
• benzyl N-[(6-fluoropyridin-3-yl)methyl]carbamate
• benzyl N-(6-fluoropyridin-3-yl)methylcarbamate

• Inchi： 1S/C14H13FN2O2/c15-13-7-6-12(8-16-13)9-17-14(18)19-10-11-4-2-1-3-5-11/h1-8H,9-10H2,(H,17,18)
• InChI Key： LVRMCQZGXSYGDK-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 260.09610582g/mol
• Monoisotopic Mass: 260.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(6-fluoropyridin-3-yl)methylcarbamate

Recent Advances in the Study of Benzyl N-(6-fluoropyridin-3-yl)methylcarbamate (CAS: 2680812-13-7)

Benzyl N-(6-fluoropyridin-3-yl)methylcarbamate (CAS: 2680812-13-7) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluoropyridine and carbamate functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex bioactive molecules. This research brief aims to provide an overview of the latest findings related to this compound.

The synthesis of benzyl N-(6-fluoropyridin-3-yl)methylcarbamate has been optimized in recent studies to improve yield and purity. Researchers have employed novel catalytic methods and green chemistry principles to streamline the production process. The compound's structural features, particularly the fluorine atom at the 6-position of the pyridine ring, have been identified as critical for its bioactivity. Computational studies have further elucidated its molecular interactions, suggesting high affinity for specific biological targets.

Pharmacological evaluations of benzyl N-(6-fluoropyridin-3-yl)methylcarbamate have revealed its potential as a modulator of key enzymatic pathways. In vitro assays demonstrate its inhibitory effects on certain kinases and proteases, which are implicated in various disease states. Additionally, its metabolic stability and pharmacokinetic profile have been investigated, showing favorable properties for further drug development. These findings position the compound as a valuable candidate for the design of next-generation therapeutics.

Recent applications of benzyl N-(6-fluoropyridin-3-yl)methylcarbamate extend beyond its direct pharmacological use. It has been utilized as a versatile intermediate in the synthesis of more complex molecules, including potential anticancer and anti-inflammatory agents. Its incorporation into larger scaffolds has been shown to enhance the biological activity of resulting compounds. This versatility underscores its importance in medicinal chemistry and drug discovery efforts.

In conclusion, benzyl N-(6-fluoropyridin-3-yl)methylcarbamate (CAS: 2680812-13-7) represents a compound of growing significance in chemical biology and pharmaceutical research. Its unique structural features, coupled with promising biological activities, make it a focal point for ongoing investigations. Future research directions may include further optimization of its synthetic routes, expansion of its therapeutic applications, and exploration of its mechanism of action at the molecular level. These developments could pave the way for novel treatments in various disease areas.